1-Benzyl 2-(tert-butyl) 1,2-diazepane-1,2-dicarboxylate

• IUPAC Name: 2-O-benzyl 1-O-tert-butyl diazepane-1,2-dicarboxylate
• InChI: InChI=1S/C18H26N2O4/c1-18(2,3)24-17(22)20-13-9-5-8-12-19(20)16(21)23-14-15-10-6-4-7-11-15/h4,6-7,10-11H,5,8-9,12-14H2,1-3H3
• InChI Key: IKIKLNFJFSNCQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCCN1C(=O)OCC2=CC=CC=C2
• Molecular Formula: C18H26N2O4
• DSSTOX Substance ID: DTXSID80653896
• Molecular Weight: 334.4 g/mol
• CAS RN: 443295-19-0

Description

“1-Benzyl 2-(tert-butyl) 1,2-diazepane-1,2-dicarboxylate” is a specialty product for proteomics research. It has a molecular formula of C18H26N2O4 and a molecular weight of 334.41.

Molecular Structure Analysis

The InChI code for “1-Benzyl 2-(tert-butyl) 1,2-diazepane-1,2-dicarboxylate” is 1S/C18H26N2O4/c1-18(2,3)24-17(22)20-13-9-5-8-12-19(20)16(21)23-14-15-10-6-4-7-11-15/h4,6-7,10-11H,5,8-9,12-14H2,1-3H3. This code represents the compound’s molecular structure.

Physical And Chemical Properties Analysis

“1-Benzyl 2-(tert-butyl) 1,2-diazepane-1,2-dicarboxylate” has a molecular weight of 334.42. It is a liquid in its physical form. More specific physical and chemical properties are not provided in the search results.

Scientific Research Applications

Synthesis and Catalysis

• Synthesis of Rho–Kinase Inhibitor K-115

  The compound has been used in the practical synthesis of (S)-tert-butyl 3-methyl-1,4-diazepane-1-carboxylate, a key intermediate of Rho–kinase inhibitor K-115, showcasing its potential in medicinal chemistry (Gomi, Kouketsu, Ohgiya, & Shibuya, 2012).

• Olefin Epoxidation Catalysis

  This compound is part of a family of manganese(iii) complexes studied as catalysts for epoxidation reactions, highlighting its role in enhancing chemical reactions (Sankaralingam & Palaniandavar, 2014).

Chemical Intermediates in Synthesis

• Synthesis of Mikanecic Acid

  1-Benzyl 2-(tert-butyl) 1,2-diazepane-1,2-dicarboxylate serves as a critical intermediate in the synthesis of mikanecic acid, a chemical compound with potential applications in various fields (Hoffmann & Rabe, 1984).

• Asymmetric Synthesis of Protected 1,2-Amino Alcohols

  The compound is used in the synthesis of tert-butanesulfinyl aldimines and ketimines, which are precursors for protected 1,2-amino alcohols, demonstrating its utility in asymmetric synthesis (Tang, Volkman, & Ellman, 2001).

Applications in Organic Chemistry

• Nucleophilic Substitutions and Radical Reactions

  It acts as a versatile building block in organic chemistry, facilitating nucleophilic substitutions and radical reactions (Jasch, Höfling, & Heinrich, 2012).

• Synthesis of Pharmaceutical Agents

  The compound is involved in the synthesis of radioligands for the study of diazepam-insensitive benzodiazepine receptors, indicating its importance in the field of pharmaceutical research (He et al., 1994).

Safety and Hazards

The compound is associated with several hazard statements, including H302, H312, and H332. Precautionary measures include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501. For more detailed safety information, it’s recommended to refer to the compound’s Material Safety Data Sheet (MSDS).

Future Directions

The future directions of “1-Benzyl 2-(tert-butyl) 1,2-diazepane-1,2-dicarboxylate” are not specified in the search results. Given its use in proteomics research, it’s likely that future studies will continue to explore its potential applications in this field.